Cas no 1797704-17-6 (6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide)
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]indazole-3-carboxamide
- 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
-
- Inchi: 1S/C20H21BrN4O/c1-24-19(17-10-9-14(21)12-18(17)23-24)20(26)22-13-16-8-5-11-25(16)15-6-3-2-4-7-15/h2-4,6-7,9-10,12,16H,5,8,11,13H2,1H3,(H,22,26)
- InChI Key: PPODEBRRUHIMOI-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC(Br)=C2)=C(C(NCC2CCCN2C2=CC=CC=C2)=O)N1C
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6443-7764-2μmol |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-5μmol |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-10μmol |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-20μmol |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-1mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-2mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-3mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-4mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-5mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6443-7764-10mg |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide |
1797704-17-6 | 10mg |
$79.0 | 2023-09-08 |
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide
Comprehensive Overview of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide (CAS No. 1797704-17-6)
6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide (CAS No. 1797704-17-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a carboxamide group at the 3-position of the indazole ring, along with a phenylpyrrolidinylmethyl side chain, makes this molecule a promising candidate for further exploration in drug discovery and development.
In recent years, the scientific community has shown growing interest in indazole derivatives, particularly those with N-alkyl substitutions, due to their potential as kinase inhibitors and modulators of various biological pathways. The compound 1797704-17-6 has been studied for its possible interactions with protein targets, making it relevant to current research trends in precision medicine and targeted therapy. Researchers are particularly interested in how the bromine atom and methyl group on the indazole core might influence the molecule's binding affinity and selectivity.
The synthesis of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling for introducing the bromo group and amide bond formation for the carboxamide moiety. These synthetic approaches align with current interests in green chemistry and atom-economical processes, as researchers seek more efficient methods to produce such complex molecules with minimal environmental impact. The compound's molecular weight and lipophilicity parameters suggest it may have favorable properties for drug development, though extensive ADMET studies would be required to confirm its pharmaceutical potential.
From a structural perspective, the phenylpyrrolidinyl moiety in 1797704-17-6 introduces interesting conformational possibilities that could influence its biological activity. This feature has drawn comparisons to other successful pharmaceutical compounds containing pyrrolidine scaffolds, which are known to contribute to molecular recognition and binding. The compound's potential as a small molecule modulator has led to investigations into its possible applications in neurological research and other therapeutic areas, though these remain speculative without comprehensive clinical data.
Analytical characterization of 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring compound identity and quality, especially when used in biological screening. The growing demand for high-purity research chemicals in academic and industrial laboratories has increased focus on robust analytical protocols for compounds like 1797704-17-6.
In the context of current pharmaceutical trends, the structural features of 1797704-17-6 align with several drug discovery paradigms, including fragment-based drug design and privileged scaffold utilization. The indazole core serves as a privileged structure in medicinal chemistry, known to interact with various biological targets. This has led to speculation about potential applications in areas such as cancer research and neurodegenerative disease studies, though any therapeutic claims would require extensive validation through preclinical and clinical trials.
The compound's physicochemical properties, including its solubility profile and stability characteristics, are important considerations for researchers working with 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide. These factors influence its handling, storage, and potential formulation strategies. Recent advancements in cryopreservation techniques and lyophilization processes have improved the long-term stability of similar compounds, addressing common challenges in research chemical management.
From a commercial perspective, 1797704-17-6 is primarily available as a research-grade chemical for laboratory use. Suppliers typically provide detailed certificates of analysis and material safety data, reflecting the growing emphasis on transparency and quality assurance in the research chemical market. The compound's pricing and availability may fluctuate based on raw material costs and synthetic complexity, factors that are increasingly important in the current landscape of global supply chain considerations.
Looking forward, the scientific community continues to explore novel applications for indazole-based compounds like 6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide. Emerging technologies in high-throughput screening and computational drug design may reveal new potential for this molecule and its derivatives. As research progresses, updated safety and efficacy data will be essential for determining whether this compound transitions from a research chemical to a clinical candidate in specific therapeutic areas.
1797704-17-6 (6-bromo-2-methyl-N-[(1-phenylpyrrolidin-2-yl)methyl]-2H-indazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)